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Compound of Interest

Compound Name: Spirohexane

cat. No.: B13737976

An In-depth Technical Guide to the Chemical and Physical Properties of Spirohexane

Introduction

Spirohexane, with the [IUPAC name spiro[2.3]hexane, is a carbocyclic spiro compound
consisting of a cyclopropane ring and a cyclobutane ring sharing a single carbon atom.[1][2]
This unique structural arrangement imparts specific chemical and physical properties that are
of interest in organic synthesis and materials science.[2] This guide provides a comprehensive
overview of the core chemical and physical properties of spirohexane, along with generalized
experimental protocols for their determination, aimed at researchers, scientists, and
professionals in drug development.

Molecular Structure and Identification

Spirohexane is a saturated bicyclic hydrocarbon. The central spiro atom is a quaternary
carbon, which is a defining feature of spiro compounds.[3]
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Identifier Value
IUPAC Name spiro[2.3]hexane[1]
CAS Number 157-45-9[1][4][5]

Molecular Formula

CeH10[1][2][4]1[5]

SMILES c1cc2(Cl)ccei2]
InChl INChl=1S/C6H10/c1-2-6(3-1)4-5-6/h1-5H2[1][2]
InChlKey FYGUBWKMMCWIKB-UHFFFAOYSA-N[1][4]

Physical Properties

The physical properties of spirohexane are summarized in the table below. These properties

are crucial for its handling, purification, and use in various applications.

Property Value

Molecular Weight 82.14 g/mol [1][2][4]

Boiling Point ~355 K (82 °C)[]

Melting Point ~221 K (-52 °C)[2]

Density ~0.66 g/mL at 20 °C[2]

Solubility Insoluble in water; Soluble in organic solvents

(e.g., ethanol, ether)[2]

Topological Polar Surface Area

0 A7[1]

Chemical Properties and Reactivity

Spirohexane exhibits reactivity typical of saturated hydrocarbons, though its strained ring

system can influence its chemical behavior.
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Property Description
Generally low reactivity, characteristic of
. alkanes. Can undergo combustion,
eactivity _ o _
halogenation, and oxidation reactions under
specific conditions.[2]
Oxidation Can be oxidized to form ketones or alcohols.[2]

Thermal Rearrangements

May undergo unimolecular rearrangements at
elevated temperatures to yield different bicyclic

or tricyclic products.[2]

Substitution Reactions

Can react with halogens or other electrophiles.
The mechanism often involves nucleophilic

attack at the spiro atom or adjacent carbons.[2]

Spectroscopic Data

Spectroscopic analysis is essential for the structural elucidation and identification of

spirohexane.
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Spectroscopic Technique

Key Features

13C NMR Spectral data is available in public databases.[1]
The proton NMR spectrum would show complex
splitting patterns due to the different chemical
1H NMR

environments of the protons in the cyclopropane

and cyclobutane rings.

Infrared (IR) Spectroscopy

The IR spectrum is expected to show
characteristic C-H stretching vibrations for
alkanes in the 2850-2960 cm~1 region.[6] The
strained ring structure may also give rise to

specific vibrational modes.

Mass Spectrometry (MS)

The molecular ion peak (M*) would be observed
at an m/z ratio corresponding to its molecular
weight (82.14).[7] Fragmentation patterns would

be indicative of the bicyclic structure.

Experimental Protocols

The following sections describe generalized experimental protocols for determining the key

physical and chemical properties of spirohexane.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common method for its determination is distillation.
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Procedure
Assemble Apparatus Heat Gently ‘{ Record Temperature at First Drop H Record Temperature Range of Distillation
Experimental Setup
® > Receiving Flask
Heating Mantle heats Distillation Flask with Spirohexane
temperature

Click to download full resolution via product page
Caption: Workflow for Boiling Point Determination.
Methodology:

o Apparatus Setup: A distillation apparatus is assembled with the spirohexane sample in the
distillation flask, equipped with a thermometer to measure the vapor temperature.

e Heating: The sample is gently heated.

o Data Collection: The temperature is recorded when the first drop of distillate is collected in
the receiving flask. The temperature is continuously monitored, and the range over which the
majority of the liquid distills is recorded as the boiling point range.

Spectroscopic Analysis Workflow

The general workflow for analyzing a chemical sample like spirohexane using spectroscopic
methods is outlined below.
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Sample Preparation
(e.g., dissolve in solvent)

Spectroscopic Techniques
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v v v

Data Processing and Analysis

Structure Elucidation
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Caption: General Spectroscopic Analysis Workflow.
Methodologies:

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy:

[¢]

A small amount of spirohexane is dissolved in a deuterated solvent (e.g., CDCI5).

o

The solution is placed in an NMR tube.

o

The tube is inserted into the NMR spectrometer.

[¢]

1H and 13C NMR spectra are acquired to determine the chemical environment of the
hydrogen and carbon atoms.[8]

¢ Infrared (IR) Spectroscopy:
o Athin film of liquid spirohexane is placed between two salt plates (e.g., NaCl or KBr).

o The plates are mounted in the IR spectrometer.
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o The sample is irradiated with infrared light, and the absorbance is measured as a function
of wavenumber to identify functional groups and bond types.[9]

e Mass Spectrometry (MS):
o A small amount of the sample is introduced into the mass spectrometer.

o The molecules are ionized, typically by an electron beam, forming a molecular ion and
various fragment ions.[10][11]

o These ions are separated based on their mass-to-charge ratio (m/z).

o A detector measures the abundance of each ion, generating a mass spectrum which
reveals the molecular weight and fragmentation pattern.[12]

Synthesis of Spiro Compounds

While a specific, detailed protocol for the synthesis of spirohexane was not found in the initial
search, a general approach for synthesizing spiro compounds involves the dialkylation of an
activated carbon center.[2] For instance, reacting a dihalide like 1,3-dihalopropane with a
suitable nucleophile can form the spiro structure.[2] Another method involves cyclopropanation
reactions.[2]

Dihalide + Nucleophile Intermediate Formation Intramolecular Cyclization

Click to download full resolution via product page

Caption: Generalized Synthesis Pathway for Spiro Compounds.

This guide provides a foundational understanding of the chemical and physical properties of
spirohexane for scientific and research applications. For more detailed experimental
procedures and advanced applications, consulting specialized literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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